Cas no 338774-92-8 (N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea)

• Product Name: N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea
• CAS No: 338774-92-8
• CID: 4647795
• Update Time: 2025-05-20

N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)-N'-[3-(TRIFLUOROMETHYL)PHENYL]UREA
• Urea, N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-N'-[3-(trifluoromethyl)phenyl]-
• N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea

N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea: A Comprehensive Overview

The compound CAS No. 338774-92-8, known as N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structural features, which include a dihydrobenzohquinazoline moiety and a trifluoromethylphenyl group. These structural elements contribute to its exceptional chemical properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with specific pharmacological properties. The dihydrobenzohquinazoline core is known for its ability to interact with various biological targets, such as enzymes and receptors, due to its rigid and planar structure. This property makes it an ideal candidate for designing molecules with high affinity and selectivity for therapeutic targets.

One of the most notable aspects of N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea is its versatility in chemical synthesis. Researchers have demonstrated that this compound can be easily modified to introduce additional functional groups, thereby expanding its range of applications. For instance, the introduction of the trifluoromethyl group enhances the compound's lipophilicity and stability, making it suitable for use in hydrophobic environments.

Moreover, the urea functionality present in this compound plays a crucial role in its ability to form hydrogen bonds with biological molecules. This characteristic is particularly advantageous in drug design, where hydrogen bonding is often critical for achieving desired bioavailability and efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets, further enhancing its potential in therapeutic applications.

In terms of synthesis, CAS No. 338774-92-8 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods allow for precise control over the molecular structure, ensuring high purity and consistency in the final product. The synthesis process also involves rigorous quality control measures to ensure compliance with industry standards and regulatory requirements.

Another area where this compound has shown promise is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored the use of this compound as a component in organic semiconductors, where its ability to conduct electricity efficiently could lead to advancements in flexible electronics and optoelectronic devices.

Furthermore, the environmental impact of this compound has been a topic of interest among scientists. Studies have shown that it exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative to some traditional chemicals used in industrial processes. This attribute aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, N-(5,6-Dihydrobenzohquinazolin-2-yl)-N'-3-(trifluoromethyl)phenylurea represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in chemical synthesis and computational modeling, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of pharmaceuticals, materials science, and beyond.